Cas no 1242267-97-5 (6-Cyclopropyl-1-methyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-3-amine)

• Product Name: 6-Cyclopropyl-1-methyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-3-amine
• CAS No: 1242267-97-5
• MF: C₁₁H₁₁F₃N₄
• MW: 256.227051973343
• MDL: MFCD16890143
• CID: 4580058
• Update Time: 2025-08-05

6-Cyclopropyl-1-methyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Cyclopropyl-1-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine
• 1H-Pyrazolo[3,4-b]pyridin-3-amine, 6-cyclopropyl-1-methyl-4-(trifluoromethyl)-
• 6-Cyclopropyl-1-methyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-3-amine

• MDL： MFCD16890143
• Inchi： 1S/C11H11F3N4/c1-18-10-8(9(15)17-18)6(11(12,13)14)4-7(16-10)5-2-3-5/h4-5H,2-3H2,1H3,(H2,15,17)
• InChI Key： IRESGWSVTJCIGG-UHFFFAOYSA-N
• SMILES： C12N(C)N=C(N)C1=C(C(F)(F)F)C=C(C1CC1)N=2

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 385.6±37.0 °C at 760 mmHg
• Flash Point: 187.0±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

6-Cyclopropyl-1-methyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 6-Cyclopropyl-1-methyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-3-amine

Research Briefing on 6-Cyclopropyl-1-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine (CAS: 1242267-97-5)

In recent years, the compound 6-Cyclopropyl-1-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine (CAS: 1242267-97-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic amine, characterized by its pyrazolopyridine core, has shown promising potential as a scaffold for the development of novel therapeutic agents. The trifluoromethyl and cyclopropyl substituents enhance its pharmacological properties, making it a candidate for targeting various disease pathways.

Recent studies have focused on the synthesis and optimization of this compound to improve its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route for 6-Cyclopropyl-1-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine, highlighting its scalability and yield improvements. The study also explored its inhibitory effects on protein kinases, particularly those involved in inflammatory and oncogenic signaling pathways.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's interaction with the ATP-binding site of specific kinases. The researchers employed X-ray crystallography and molecular docking simulations to elucidate the binding mode, revealing key interactions that contribute to its high affinity and selectivity. These findings provide a structural basis for further modifications to enhance its therapeutic efficacy.

In addition to its kinase inhibitory properties, 6-Cyclopropyl-1-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine has been evaluated for its potential in treating neurodegenerative diseases. A preclinical study demonstrated its ability to cross the blood-brain barrier and modulate neuroinflammatory responses, suggesting its utility in conditions such as Alzheimer's and Parkinson's diseases. However, further in vivo studies are required to validate these findings and assess any potential toxicity.

The compound's versatility is further underscored by its application in drug discovery pipelines. Several pharmaceutical companies have included derivatives of 6-Cyclopropyl-1-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine in their portfolios, targeting indications ranging from cancer to autoimmune disorders. Its modular structure allows for facile derivatization, enabling the exploration of diverse biological activities.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed. Ongoing research aims to tackle these hurdles through structure-activity relationship (SAR) studies and advanced drug delivery systems. Collaborative efforts between academia and industry are expected to accelerate the progression of this compound into clinical trials.

In conclusion, 6-Cyclopropyl-1-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine represents a compelling case study in modern medicinal chemistry. Its multifaceted pharmacological profile and synthetic accessibility position it as a valuable tool for drug discovery. Future research will likely focus on expanding its therapeutic applications and overcoming existing limitations, paving the way for its potential use in clinical settings.